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Compound of Interest

Compound Name: 2,4-Dimethylbenzyl alcohol

Cat. No.: B088185 Get Quote

This document provides immediate, essential safety and logistical information for the handling

of 2,4-Dimethylbenzyl alcohol (CAS No. 16308-92-2). The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations and proper disposal.

Hazard Identification and Classification
2,4-Dimethylbenzyl alcohol is classified as a hazardous substance. All personnel must be

aware of its potential health effects.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1]

Signal Word: Warning

Personal Protective Equipment (PPE)
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Strict adherence to the following PPE requirements is mandatory to minimize exposure and

ensure personal safety.

Protection Type Specification Rationale

Eye and Face Protection

Chemical splash-resistant

safety glasses or goggles with

side protection. A face shield

may be necessary for larger

quantities or when splashing is

likely.[2]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). Check

gloves for proper condition

before each use.[3]

Prevents skin contact which

can cause irritation.[1]

Body Protection

Laboratory coat and close-toed

footwear. For larger scale

operations, consider a

chemical-resistant apron or

coveralls.[2]

Minimizes skin contact and

contamination of personal

clothing.

Respiratory Protection

Not typically required for small-

scale use in a well-ventilated

area. Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate, if

aerosols are generated, or if

irritation is experienced.[4][5]

Protects against respiratory

irritation from vapors or

aerosols.[1]

Operational Plan: Step-by-Step Handling Procedure
Follow this workflow to ensure the safe handling of 2,4-Dimethylbenzyl alcohol from receipt to

disposal.
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Preparation

Handling

Cleanup & Disposal

1. Designate Handling Area
(Well-ventilated, access to eyewash/shower)

2. Don Required PPE
(Gloves, Goggles, Lab Coat)

3. Dispense Chemical
(Minimize dust/aerosol generation)

4. Tightly Seal Container
(After use)

5. Decontaminate Work Area
& Glassware

6. Dispose of Waste
(Follow institutional guidelines)

7. Doff PPE & Wash Hands

Click to download full resolution via product page

Figure 1. A step-by-step workflow for the safe handling of 2,4-Dimethylbenzyl alcohol.
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Immediate and appropriate first aid is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration. Seek

immediate medical attention if symptoms

persist.[3]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical advice.[3][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a doctor.[3][6]

Ingestion
Do not induce vomiting. Rinse mouth. Seek

medical treatment.[3][5]

In case of a fire, use carbon dioxide, extinguishing powder, or a water jet. Larger fires can be

fought with a water jet or alcohol-resistant foam.[3] Firefighters should wear self-contained

breathing apparatus and full protective suits.[3]

Disposal Plan
All waste containing 2,4-Dimethylbenzyl alcohol must be treated as hazardous chemical

waste.

Waste Collection: Collect all liquid and solid waste in a designated, properly labeled, and

sealed container. Do not mix with incompatible waste streams.

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name: "2,4-Dimethylbenzyl alcohol".

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as strong oxidizing agents and strong
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acids.[6]

Disposal: Dispose of the contents and container in accordance with all local, state, and

federal regulations. This typically involves collection by a licensed hazardous waste disposal

company. Do not allow the material to be released into the environment, sewage systems, or

water bodies.[3] For spills, absorb with an inert material (e.g., sand, diatomite) and place it

into a suitable disposal container.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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